Cas no 1677-79-8 (4-chloro-2,3-dihydropyridazin-3-one)

4-chloro-2,3-dihydropyridazin-3-one Properties

Names and Identifiers

• 4-Chloropyridazin-3-ol
• 3(2H)-Pyridazinone,4-chloro-
• 4-CHLORO-3(2H)-PYRIDAZINONE
• 4-Chloro-3-pyridazone
• 4-Chloropyridazin-3(2H)-one
• 5-chloro-1H-pyridazin-6-one
• 4-Chlor-3-pyridazon
• 4-chloro-2H-pyridazin-3-one
• 4-Chloropyridazin-3-one
• 3(2H)-Pyridazinone,4-chloro-(
• 4-chloro-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 4-chloro-
• Chlorpyridazon
• 4-Chloropyridazine-3-ol
• UYWAYTBDMJFIQT-UHFFFAOYSA-N
• FCH4117437
• PB31005
• SY033523
• FT-0703054
• EN300-85858
• AMY25003
• AKOS006284219
• MFCD08062119
• 4-Chloro-3(2H)-Pyridazinone;4-Chloropyridazin-3-ol
• A882216
• AKOS015998721
• DTXSID90592020
• 1677-79-8
• AC-27258
• GS-3821
• MFCD00233956
• 4-chloro-2h-pyridazin-3-one
• SCHEMBL392004
• SCHEMBL8824541
• CS-W019136
• DB-358284
• 4-CHLORO-2,3-DIHYDROPYRIDAZIN-3-ONE
• 4-CHLOROPYRIDAZIN-3(2H)-ONE
• 4-CHLORO-3-PYRIDAZONE
• 4-Chloro-2H-pyridazin-3-one
• +Expand

• MDL： MFCD00233956
• InChIKey： UYWAYTBDMJFIQT-UHFFFAOYSA-N
• Inchi： 1S/C4H3ClN2O/c5-3-1-2-6-7-4(3)8/h1-2H,(H,7,8)
• SMILES： ClC1=C([H])C([H])=NN([H])C1=O

Computed Properties

• Exact Mass: 129.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.9933904g/mol
• Heavy Atom Count: 8
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5

Experimental Properties

• LogP: 0.42330
• PSA: 45.75000
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

4-chloro-2,3-dihydropyridazin-3-one Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Signal Word：Warning

4-chloro-2,3-dihydropyridazin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%